Cas no 483347-92-8 (2-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl-N-(3-methylphenyl)acetamide)

• Product Name: 2-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl-N-(3-methylphenyl)acetamide
• CAS No: 483347-92-8
• MF: C₁₂H₁₃N₃OS₂
• MW: 279.38111948967
• CID: 3076595
• PubChem ID: 844121
• Update Time: 2025-04-21

2-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-methyl-1,3,4-thiadiazol-2-yl)thio)-N-(m-tolyl)acetamide
• 2-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl-N-(3-methylphenyl)acetamide
• F3394-0306
• Z25104034
• 2-(5-methyl-1,3,4-thiadi azol-2-ylthio)-N-m-tolyl acetamide
• 2-(5-methyl-1,3,4-thiadiazol-2-ylthio)-N-m-tolylacetamide
• 483347-92-8
• Oprea1_446079
• N-(3-methylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• 2-[(5-METHYL-1,3,4-THIADIAZOL-2-YL)SULFANYL]-N-(3-METHYLPHENYL)ACETAMIDE
• STK226571
• VU0618117-1
• AKOS000564304

• Inchi： 1S/C12H13N3OS2/c1-8-4-3-5-10(6-8)13-11(16)7-17-12-15-14-9(2)18-12/h3-6H,7H2,1-2H3,(H,13,16)
• InChI Key： VWUNHBWFLUQBHD-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)S1)CC(NC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 279.05000439Da
• Monoisotopic Mass: 279.05000439Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides